9,9-dimethyl-9H-fluorene-2-sulfonamide
Overview
Description
9,9-dimethyl-9H-fluorene-2-sulfonamide is a chemical compound with the molecular formula C15H15NO2S . It is a popular phosphorescent host material for OLED devices .
Synthesis Analysis
The key intermediate 2-bromo-9-(2,5-dimethylphenyl)-9H-fluorene can be obtained from 2-bromo-9-fluorenone through Grignard reaction, Et3SiH/BF3 reduction, or direct arylation .Molecular Structure Analysis
The molecular structure of 9,9-dimethyl-9H-fluorene-2-sulfonamide can be viewed using Java or Javascript .Chemical Reactions Analysis
9,9-dimethyl-9H-fluorene can be prepared through the Friedel-Crafts alkylation reaction catalyzed by alkali .Physical And Chemical Properties Analysis
The molecular weight of 9,9-dimethyl-9H-fluorene-2-sulfonamide is 273.36 . It is a solid at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 9,9-dimethyl-9H-fluorene-2-sulfonamide involves the sulfonation of 9,9-dimethylfluorene followed by the conversion of the resulting sulfonic acid to the sulfonamide.", "Starting Materials": [ "9,9-dimethylfluorene", "Sulfuric acid", "Sodium nitrite", "Sodium sulfite", "Sodium hydroxide", "Ammonium chloride", "Sodium bicarbonate", "Acetone", "Ethyl acetate", "Water" ], "Reaction": [ "9,9-dimethylfluorene is first sulfonated with sulfuric acid to form 9,9-dimethyl-9H-fluorene-2-sulfonic acid.", "The sulfonic acid is then converted to the sulfonamide by reacting it with sodium nitrite and sodium sulfite in the presence of sodium hydroxide and ammonium chloride.", "The resulting mixture is then acidified with sulfuric acid and the product is extracted with ethyl acetate.", "The organic layer is washed with sodium bicarbonate solution and water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to obtain 9,9-dimethyl-9H-fluorene-2-sulfonamide as a white solid." ] } | |
CAS RN |
2613385-86-5 |
Product Name |
9,9-dimethyl-9H-fluorene-2-sulfonamide |
Molecular Formula |
C15H15NO2S |
Molecular Weight |
273.4 |
Purity |
95 |
Origin of Product |
United States |
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